Cas no 27981-65-3 (1H-Pyrazole,hydrobromide (1:1))

• Product Name: 1H-Pyrazole,hydrobromide (1:1)
• CAS No: 27981-65-3
• MF: C₃H₅BrN₂
• MW: 148.989199399948
• CID: 279717
• PubChem ID: 24192253
• Update Time: 2025-04-19

1H-Pyrazole,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,hydrobromide (1:1)
• 1H-pyrazole,hydrobromide
• pyrazolinium bromide
• 1H-Pyrazole--hydrogen bromide (1/1)
• NSC-135736
• SCHEMBL3678264
• NSC135736
• 27981-65-3
• DTXSID60638141

• Inchi： 1S/C3H4N2.BrH/c1-2-4-5-3-1;/h1-3H,(H,4,5);1H
• InChI Key： HZFIOFGZCRLYOH-UHFFFAOYSA-N
• SMILES： Br.N1C=CC=N1

Computed Properties

• Exact Mass: 147.96400
• Monoisotopic Mass: 147.963611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.116
• Boiling Point: 187°Cat760mmHg
• Flash Point: 87.5°C
• PSA: 28.68000
• LogP: 1.36780